2-(3-bromo-5-formylphenoxy)acetic acid
Overview
Description
2-(3-bromo-5-formylphenoxy)acetic acid (2-BFA) is an organic compound belonging to the family of phenoxyacetic acids. It is a brominated phenoxyacetic acid with a formyl group at the 5-position, and is used in various scientific research applications. 2-BFA has been studied for its biochemical and physiological effects, and its potential for use in laboratory experiments.
Scientific Research Applications
2-(3-bromo-5-formylphenoxy)acetic acid has been studied for its potential use in various scientific research applications. It has been used as a tool to study the effects of brominated phenoxyacetic acids on the metabolism of carbohydrates, proteins, and lipids. It has also been used to study the effects of brominated phenoxyacetic acids on the development of tumors, and to study the effects of brominated phenoxyacetic acids on the regulation of gene expression. Additionally, this compound has been studied for its potential use in the treatment of cancer, and for its potential use as an anti-inflammatory agent.
Mechanism of Action
2-(3-bromo-5-formylphenoxy)acetic acid has been studied for its potential mechanism of action. It is believed that this compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. Prostaglandins are involved in the regulation of various physiological processes, including inflammation, pain, and fever. By inhibiting the production of prostaglandins, this compound is thought to reduce inflammation and pain, and to reduce the risk of fever.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to reduce inflammation and pain, and to reduce the risk of fever. Additionally, this compound has been found to inhibit the production of prostaglandins, which are involved in the regulation of various physiological processes. Furthermore, this compound has been found to reduce the risk of tumor formation, and to regulate gene expression.
Advantages and Limitations for Lab Experiments
2-(3-bromo-5-formylphenoxy)acetic acid has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be used in a variety of experiments. Additionally, this compound is relatively safe and has few side effects. However, this compound is not very soluble in water, making it difficult to use in some experiments. Furthermore, this compound is relatively expensive, making it difficult to use in large-scale experiments.
Future Directions
There are several potential future directions for the use of 2-(3-bromo-5-formylphenoxy)acetic acid. One potential direction is to further study its potential use in the treatment of cancer. Additionally, this compound could be studied for its potential use as an anti-inflammatory agent. Furthermore, this compound could be studied for its potential use in the regulation of gene expression. Finally, this compound could be studied for its potential use in the regulation of metabolic pathways.
Synthesis Methods
2-(3-bromo-5-formylphenoxy)acetic acid is synthesized through a multistep process. The first step is the formation of the starting material, 3-bromo-5-hydroxybenzaldehyde. This is achieved through the reaction of 3-bromobenzaldehyde and hydroxylamine hydrochloride in an aqueous solution. The second step is the formation of the intermediate product, 3-bromo-5-(hydroxymethyl)benzaldehyde, which is achieved through the reaction of 3-bromo-5-hydroxybenzaldehyde and formaldehyde in an aqueous solution. The final step is the formation of this compound, which is achieved through the reaction of 3-bromo-5-(hydroxymethyl)benzaldehyde and acetic anhydride in an aqueous solution.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-bromo-5-formylphenoxy)acetic acid involves the reaction of 3-bromo-5-formylphenol with chloroacetic acid in the presence of a base to form the intermediate 2-(3-bromo-5-formylphenoxy)acetic acid. The intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "3-bromo-5-formylphenol", "chloroacetic acid", "base (e.g. sodium hydroxide)", "water", "organic solvent (e.g. dichloromethane)" ], "Reaction": [ "Step 1: Dissolve 3-bromo-5-formylphenol and chloroacetic acid in an organic solvent.", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Extract the product with an organic solvent and wash with water.", "Step 4: Hydrolyze the intermediate in water under acidic conditions to yield 2-(3-bromo-5-formylphenoxy)acetic acid.", "Step 5: Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
2751610-13-4 |
Molecular Formula |
C9H7BrO4 |
Molecular Weight |
259.1 |
Purity |
95 |
Origin of Product |
United States |
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